molecular formula C11H13BrN4 B8431634 5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole

5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole

Cat. No.: B8431634
M. Wt: 281.15 g/mol
InChI Key: FNEWYUJPDBTFPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole is a useful research compound. Its molecular formula is C11H13BrN4 and its molecular weight is 281.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13BrN4

Molecular Weight

281.15 g/mol

IUPAC Name

5-(4-bromophenyl)-2-tert-butyltetrazole

InChI

InChI=1S/C11H13BrN4/c1-11(2,3)16-14-10(13-15-16)8-4-6-9(12)7-5-8/h4-7H,1-3H3

InChI Key

FNEWYUJPDBTFPB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1N=C(N=N1)C2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(4-Bromophenyl)-2H-tetrazole (19.0 g. 81.9 mmol), t-butanol (12.1 g. 164 mmol). trifluoroacetic acid (80 mL) and concentrated sulfuric acid (4.6 g, 41 mmol) were stirred at ambient temperature for 24 hours. The mixture was concentrated and dissolved in ethyl acetate (200 mL). After washing with water (3×25 mL), 1M NAOH (3×25 mL) and brine (25 mL) the organic layer was dried (Na2SO4), filtered and concentrated. The oil was purified by chromatography on a Waters Prep 500 liquid chromatograph fitted with two silica gel cartridges eluting with a mixture of hexanes and ethyl acetate (9:1) to provide 5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole (17.1 g. 58.1 mmol) as a yellow oil in 71% yield.
Quantity
19 g
Type
reactant
Reaction Step One
Quantity
12.1 g
Type
reactant
Reaction Step Two
Quantity
4.6 g
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
solvent
Reaction Step Three

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